N-methyl-N-(nonan-5-ylideneamino)methanamine

• CAS RN: 14090-59-6
• Molecular Formula: C11H24N2
• Molecular Weight: 184.32 g/mol
• IUPAC Name: N-methyl-N-(nonan-5-ylideneamino)methanamine
• InChI: InChI=1S/C11H24N2/c1-5-7-9-11(10-8-6-2)12-13(3)4/h5-10H2,1-4H3
• InChI Key: MAXPIVJKTLIXKH-UHFFFAOYSA-N
• SMILES: CCCCC(=NN(C)C)CCCC
• synonyms: 5-Nonanone dimethyl hydrazone

Description

N-methyl-N-(nonan-5-ylideneamino)methanamine, commonly known as MEM, is a chemical compound with potential applications in scientific research. It is a derivative of amphetamine and belongs to the family of psychoactive substances. MEM has been found to have interesting biochemical and physiological effects, making it a promising candidate for future research.

Mechanism Of Action

The mechanism of action of MEM is not fully understood. However, it is believed to act by increasing the release of neurotransmitters such as dopamine, norepinephrine, and serotonin in the brain. This results in a stimulating effect on the central nervous system, which can improve cognitive function and performance.

Biochemical And Physiological Effects

MEM has been found to have interesting biochemical and physiological effects. It has been shown to increase the release of dopamine, norepinephrine, and serotonin in the brain, which can improve cognitive function and performance. MEM has also been found to increase heart rate and blood pressure, which can have potential applications in the treatment of cardiovascular disorders.

Advantages And Limitations For Lab Experiments

MEM has several advantages and limitations for lab experiments. It has a high potency and can be easily synthesized in the lab, making it a cost-effective candidate for research. However, due to its psychoactive properties, it requires careful handling and storage to ensure the safety of researchers.

Future Directions

There are several future directions for the research of MEM. One potential application is in the treatment of neurological disorders such as ADHD and narcolepsy. MEM has also been studied for its potential use as a cognitive enhancer and a performance enhancer. Further research is needed to fully understand the mechanism of action of MEM and its potential applications in scientific research.

Synthesis Methods

The synthesis of MEM involves the reaction of nonan-5-one with methylamine and formaldehyde. The resulting product is then subjected to a reduction reaction to obtain MEM. This synthesis method has been optimized to produce high yields of MEM with good purity.

Scientific Research Applications

MEM has been studied for its potential applications in scientific research. It has been found to have a stimulating effect on the central nervous system, making it a potential candidate for the treatment of neurological disorders such as attention deficit hyperactivity disorder (ADHD) and narcolepsy. MEM has also been studied for its potential use as a cognitive enhancer and a performance enhancer.